Cas no 36710-74-4 (Isoquinoline, 1-(4-methoxyphenyl)-)

Isoquinoline, 1-(4-methoxyphenyl)- structure
36710-74-4 structure
Product Name:Isoquinoline, 1-(4-methoxyphenyl)-
CAS No:36710-74-4
MF:C16H13NO
MW:235.280524015427
CID:1478390
PubChem ID:12267906
Update Time:2025-04-21

Isoquinoline, 1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 1-(4-methoxyphenyl)-
    • 1-(4-methoxyphenyl)isoquinoline
    • DTXSID90483202
    • 36710-74-4
    • 1-(4- Methoxyphenyl)isoquinoline
    • SCHEMBL913287
    • HS-6998
    • Inchi: 1S/C16H13NO/c1-18-14-8-6-13(7-9-14)16-15-5-3-2-4-12(15)10-11-17-16/h2-11H,1H3
    • InChI Key: VRGXPRJRDIGSKC-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1C2C=CC=CC=2C=CN=1

Computed Properties

  • Exact Mass: 235.09979
  • Monoisotopic Mass: 235.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12
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